Cas no 941004-97-3 (1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 941004-97-3
• MF: C₁₇H₁₃Cl₃N₄O₂
• MW: 411.669720411301
• CID: 5428636
• Update Time: 2025-10-29

1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H13Cl3N4O2/c1-26-9-15-16(17(25)21-14-8-11(19)4-7-13(14)20)22-23-24(15)12-5-2-10(18)3-6-12/h2-8H,9H2,1H3,(H,21,25)
• InChI Key： DSKUCKZCDZSJQC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(COC)=C(C(NC2=CC(Cl)=CC=C2Cl)=O)N=N1

Additional information on 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 941004-97-3)

The compound 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 941004-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole core and substituted phenyl rings, has shown promising potential in various therapeutic applications, particularly in the context of antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the antimicrobial properties of this compound. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The study attributed this activity to the compound's ability to inhibit bacterial DNA gyrase, a critical enzyme involved in DNA replication. Molecular docking studies further revealed that the compound binds to the ATP-binding site of the enzyme, thereby disrupting its function.

In addition to its antimicrobial effects, recent research has also highlighted the anticancer potential of this compound. A study conducted by researchers at the National Cancer Institute (NCI) in 2022 reported that 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide induces apoptosis in several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound was found to activate the intrinsic apoptotic pathway by upregulating pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer agents.

Another significant aspect of recent research has been the optimization of the compound's pharmacokinetic profile. A 2023 study published in *Bioorganic & Medicinal Chemistry Letters* explored the structure-activity relationship (SAR) of 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide derivatives. The study identified that modifications to the methoxymethyl group could enhance the compound's metabolic stability and oral bioavailability. For instance, replacing the methoxymethyl group with a cyclopropylmethyl moiety resulted in a derivative with improved plasma half-life and reduced clearance in rodent models.

Despite these promising findings, challenges remain in the development of 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. For example, its solubility in aqueous media is relatively low, which could limit its formulation options. Additionally, further studies are needed to assess its safety profile, particularly its potential off-target effects and toxicity in vivo. Nevertheless, the compound's unique structural features and broad-spectrum biological activities make it a compelling candidate for continued investigation.

In conclusion, recent research on 1-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 941004-97-3) has shed light on its potential as a multifunctional therapeutic agent. Its antimicrobial and anticancer properties, coupled with ongoing efforts to optimize its pharmacokinetic profile, position it as a promising lead compound for future drug development. Future studies should focus on addressing its formulation challenges and conducting comprehensive preclinical evaluations to pave the way for clinical translation.